Cas no 1206993-81-8 (2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-N-2-(methylsulfanyl)phenylacetamide)

• Product Name: 2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-N-2-(methylsulfanyl)phenylacetamide
• CAS No: 1206993-81-8
• MF: C₁₉H₁₈N₂OS₂
• MW: 354.489021778107
• CID: 6147448
• PubChem ID: 45505260
• Update Time: 2025-10-08

2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-N-2-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-N-2-(methylsulfanyl)phenylacetamide
• SR-01000925673
• SR-01000925673-1
• 2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-N-[2-(methylsulfanyl)phenyl]acetamide
• F5860-0856
• 2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-N-(2-methylsulfanylphenyl)acetamide
• VU0526111-1
• 1206993-81-8
• AKOS024525246
• 2-(4-methyl-2-phenylthiazol-5-yl)-N-(2-(methylthio)phenyl)acetamide

• Inchi： 1S/C19H18N2OS2/c1-13-17(24-19(20-13)14-8-4-3-5-9-14)12-18(22)21-15-10-6-7-11-16(15)23-2/h3-11H,12H2,1-2H3,(H,21,22)
• InChI Key： XTLIQBAMEPORBX-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(C)=C1CC(NC1C=CC=CC=1SC)=O

Computed Properties

• Exact Mass: 354.086
• Monoisotopic Mass: 354.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5A^2
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-N-2-(methylsulfanyl)phenylacetamide

Research Briefing on 2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-N-2-(methylsulfanyl)phenylacetamide (CAS: 1206993-81-8)

The compound 2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-N-2-(methylsulfanyl)phenylacetamide (CAS: 1206993-81-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this thiazole-based acetamide derivative in modulating key biological pathways, particularly those involved in inflammation and cancer. The compound's unique structural features, including the 4-methyl-2-phenyl-1,3-thiazol-5-yl moiety and the methylsulfanylphenylacetamide group, contribute to its selective binding affinity for specific protein targets. Computational docking studies suggest that it may interact with enzymes such as cyclooxygenase-2 (COX-2) and protein kinases, which are critical in disease progression.

In vitro assays have demonstrated promising results, with the compound exhibiting potent inhibitory effects on cancer cell proliferation at micromolar concentrations. Notably, it has shown selectivity against certain cancer cell lines while sparing normal cells, indicating a favorable therapeutic window. Mechanistic studies using transcriptomics and proteomics approaches are underway to elucidate its precise mode of action.

Pharmacokinetic studies in animal models have revealed moderate bioavailability and a half-life suitable for further development. However, challenges remain in optimizing its metabolic stability and reducing potential off-target effects. Structural analogs are being explored to enhance its drug-like properties while retaining biological activity.

The compound's patent landscape is evolving, with several applications filed for its use in treating inflammatory disorders and certain cancers. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating its translation into clinical candidates. Future research directions include combination therapy studies and the development of targeted delivery systems to improve its efficacy and safety profile.

In conclusion, 2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-N-2-(methylsulfanyl)phenylacetamide represents a promising scaffold for drug development, with ongoing research addressing its therapeutic potential and optimization. This briefing underscores the need for continued investigation into its molecular targets and clinical applicability in complex diseases.